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Compound of Interest

Compound Name: PTP1B-IN-4

Cat. No.: B607554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data available for

PTP1B-IN-4, a non-competitive allosteric inhibitor of Protein Tyrosine Phosphatase 1B

(PTP1B). PTP1B is a key negative regulator of insulin and leptin signaling pathways, making it

a significant therapeutic target for metabolic diseases such as obesity and type 2 diabetes.[1]

[2] PTP1B-IN-4 has been identified as a potential candidate for further investigation in these

areas.

Core Data Summary
The following tables summarize the available quantitative data for PTP1B-IN-4.

Parameter Value Assay Type

IC50 8 μM PTP1B Inhibition Assay

Table 1: In Vitro Efficacy of PTP1B-IN-4
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Cell Line Concentration Effect

CHO cells (overexpressing

human IR)
250 μM

Stimulates insulin receptor (IR)

phosphorylation

CHO cells (overexpressing

human IR)
250 μM

Induces phosphorylation of

IRS-1 and Akt

Table 2: In Vitro Cellular Activity of PTP1B-IN-4[3]

Parameter Value

Formulation 10% DMSO / 90% Corn Oil

Solubility ≥ 2.08 mg/mL (2.81 mM)

Table 3: In Vivo Formulation of PTP1B-IN-4[3]

Mechanism of Action
PTP1B-IN-4 is a non-competitive allosteric inhibitor of PTP1B.[3] This means it binds to a site

on the enzyme distinct from the active site, inducing a conformational change that inhibits its

catalytic activity. By inhibiting PTP1B, PTP1B-IN-4 enhances the phosphorylation of the insulin

receptor and its downstream substrates, such as IRS-1 and Akt, thereby promoting insulin

signaling.

Signaling Pathway
The following diagram illustrates the role of PTP1B in the insulin signaling pathway and the

mechanism of action of PTP1B-IN-4.
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Caption: PTP1B-IN-4 inhibits PTP1B, enhancing insulin signaling.
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Experimental Protocols
Detailed experimental protocols for the preclinical studies of PTP1B-IN-4 are not publicly

available in the searched literature. The following are generalized methodologies based on

standard practices in the field for the types of experiments cited.

PTP1B Enzyme Inhibition Assay (Generalized Protocol)

Reagents and Materials: Recombinant human PTP1B, a suitable substrate (e.g., p-

nitrophenyl phosphate (pNPP) or a phosphopeptide), assay buffer, PTP1B-IN-4, and a

microplate reader.

Procedure:

1. Prepare a dilution series of PTP1B-IN-4 in the assay buffer.

2. Add the recombinant PTP1B enzyme to the wells of a microplate.

3. Add the different concentrations of PTP1B-IN-4 to the wells and incubate for a specified

period to allow for inhibitor binding.

4. Initiate the enzymatic reaction by adding the substrate.

5. Monitor the reaction progress by measuring the absorbance or fluorescence of the product

at regular intervals using a microplate reader.

6. Calculate the rate of reaction for each inhibitor concentration.

7. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration and fitting the data to a dose-response curve.

Cell-Based Insulin Receptor Phosphorylation Assay (Generalized Protocol)

Cell Culture: Culture CHO cells overexpressing the human insulin receptor in appropriate

media.

Procedure:
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1. Seed the cells in multi-well plates and allow them to adhere overnight.

2. Starve the cells in serum-free media for several hours to reduce basal phosphorylation.

3. Treat the cells with PTP1B-IN-4 (250 μM) or a vehicle control for 1 hour.

4. Stimulate the cells with insulin for a short period (e.g., 5-10 minutes).

5. Lyse the cells and collect the protein extracts.

6. Determine the levels of phosphorylated IR, IRS-1, and Akt, as well as total protein levels,

using Western blotting or an ELISA-based method with specific antibodies.

7. Quantify the band intensities and normalize the phosphorylated protein levels to the total

protein levels to determine the effect of PTP1B-IN-4.

Experimental Workflow
The following diagram outlines a typical preclinical workflow for the evaluation of a PTP1B

inhibitor like PTP1B-IN-4.
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Caption: Preclinical evaluation workflow for a PTP1B inhibitor.

Logical Relationships in Drug Discovery
The development of PTP1B inhibitors like PTP1B-IN-4 follows a logical progression from target

validation to clinical development.
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Caption: Logical flow of PTP1B inhibitor drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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